2-Chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide

• CAS No.: 40164-69-0
• Molecular Formula: C13H17Cl2NO
• Molecular Weight: 274.18 g/mol
• IUPAC Name: 2-chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide
• InChI: InChI=1S/C13H17Cl2NO/c1-3-10-6-5-7-11(4-2)13(10)16(9-15)12(17)8-14/h5-7H,3-4,8-9H2,1-2H3
• InChI Key: PDQMMZXYWKOZHY-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=CC=C1)CC)N(CCl)C(=O)CCl
• physical_description: Liquid

Description

2-Chloro-N-(chloromethyl)-N-(2,6-diethylphenyl)acetamide is a useful research compound. Its molecular formula is C13H17Cl2NO and its molecular weight is 274.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ten (10.0) g of 2',6'-diethyl-N-(methoxymethyl)-2-chloroacetanilide (common name "alachlor") when refluxed with 60 ml of SOCl2 for periods from 12-24 hours gave little evidence of the formation of 2',6'-diethyl-N-(chloromethyl)-2-chloroacetanilide ("CMA"), the desired product.